Cas no 57883-04-2 (Phenol,2-chloro-6-cyclohexyl-)

• Product Name: Phenol,2-chloro-6-cyclohexyl-
• CAS No: 57883-04-2
• MF: C₁₂H₁₅ClO
• MW: 210.699902772903
• CID: 384214
• PubChem ID: 241597
• Update Time: 2025-04-19

Phenol,2-chloro-6-cyclohexyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-chloro-6-cyclohexyl-
• 2-Chloro-6-cyclohexyl phenol
• 2-Chlor-6-cyclohexyl-phenol
• 2-chloro-6-cyclohexyl-phenol
• 3-Chlor-2-hydroxy-1-cyclohexyl-benzol
• Phenol,2-chloro-6-cyclohexyl
• DTXSID60287138
• SCHEMBL11095783
• 57883-04-2
• NSC49160
• NSC-49160

• Inchi： 1S/C12H15ClO/c13-11-8-4-7-10(12(11)14)9-5-2-1-3-6-9/h4,7-9,14H,1-3,5-6H2
• InChI Key： RVZSBLFOFVODMM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1O)C1CCCCC1

Computed Properties

• Exact Mass: 210.08100
• Monoisotopic Mass: 210.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 251.1°Cat760mmHg
• Flash Point: 105.7°C
• Refractive Index: 1.564
• PSA: 20.23000
• LogP: 4.09330